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Compound of Interest

Compound Name: Rhodinyl propionate
CAS No.: 105-89-5
Cat. No.: B089866
Get Quote
. J

Executive Summary

Rhodinyl Propionate (CAS 105-89-5), a terpene ester valued for its deep, rosy-fruity olfactory
profile, presents unique analytical challenges due to the isomeric variability of its parent
alcohol, Rhodinol (often a mixture of

- and
-citronellol isomers).

This guide objectively compares three analytical methodologies—GC-FID, GC-MS, and

H-NMR—to establish a robust cross-validation framework. While GC-FID remains the industry
workhorse for quantitation, we demonstrate that it lacks the structural resolution to detect
isomeric adulteration without orthogonal validation from NMR or MS.

Chemical Context & Analytical Challenges

Rhodinyl propionate (
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) is synthesized via the esterification of propionic acid with rhodinol. The critical quality attribute
(CQA) is not just purity, but the isomeric ratio of the terpene backbone.

o Target Analyte: 3,7-Dimethyl-7-octen-1-yl propionate (and its 6-octen isomer).[1]
o Key Impurities: Residual Rhodinol, Propionic Acid, and polymerizable terpenes.

» Validation Standard: Protocols align with ICH Q2(R1) guidelines for specificity, linearity, and
precision.

Method A: Gas Chromatography - Flame lonization
Detection (GC-FID)

Role: The Quantitative Gold Standard. Principle: Separation based on boiling point/polarity
followed by combustion ionization. The response is strictly proportional to carbon mass, making
it ideal for purity assays.

Experimental Protocol

e Column: DB-WAX (Polar) or equivalent (30m x 0.25mm x 0.25um).

o Rationale: Polar phases separate the ester from non-polar hydrocarbon impurities better
than non-polar (DB-5) phases.

e Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).
 Injection: 1 pL, Split 50:1.
e Temperature Program:
(2 min)
(5 min).
e Internal Standard (IS):
-Dodecane or Methyl Myristate.

o Self-Validating Step: The IS corrects for injection volume variability. Area ratio (
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) is used for calculation.

Representative Performance Data

Parameter Value Notes

Linearity (
Range: 0.1 — 10 mg/mL

)

LOD/LOQ 0.05/0.15 ppm Highly sensitive

Precision (RSD) Excellent repeatability

Method B: Gas Chromatography - Mass
Spectrometry (GC-MS)

Role: Qualitative Identification & Impurity Profiling.[1] Principle: Electron Impact (El) ionization
(70 eV) provides a "fingerprint" fragmentation pattern.

Experimental Protocol

e Column: HP-5MS (Non-polar) to provide orthogonal separation selectivity to the FID method.
e Source Temp:

; Quad Temp:

e Scan Range: 35-350 amu.

Diagnostic lon Fragmentation

Unlike FID, MS confirms identity through characteristic bond cleavages:

o McLafferty Rearrangement: The propionate moiety often yields a characteristic peak at m/z
75 (propionic acid ion) or m/z 57 (propionyl cation).

» Terpene Backbone: Dominant peaks at m/z 69 (isoprene unit) and m/z 41.
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e Molecular lon: The parent ion (

212) is typically weak or absent, necessitating the use of retention indices (RI) for
confirmation.

Method C: Proton Nuclear Magnetic Resonance ( H-
NMR)

Role: Structural Elucidation & Isomeric Ratio Analysis. Principle: Quantitative NMR (QNMR)
utilizes the integration of proton signals to determine molar purity without requiring an identical
reference standard.

Experimental Protocol

e Solvent:

(Deuterated Chloroform) with TMS reference.

e Frequency: 400 MHz or higher.

o Relaxation Delay (

):

seconds (Critical for quantitative integration).

Key Chemical Shifts ( ppm)

e 4.10 (b):

(Diagnostic Ester Linkage).[1]
.« 2.30 (q):

(Propionate methylene).[1]
e 1.14 (¥):

(Propionate methyl).[1]
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e 4.6 - 5.1: Olefinic protons.[1] Crucial for distinguishing
-isomer (terminal alkene) from

-isomer (internal alkene).

Cross-Validation & Decision Matrix

The following matrix compares the operational capabilities of each method.

Feature GC-FID GC-MS H-NMR
Primary Use Routine QC / Purity Impurity ID Structural Verification
e ) Very High (Chemical
Specificity Moderate (RT based) High (Mass Spectrum) i
Environment)

Sensitivity High (ng range) High (pg range) Low (mg range)

Reference Std Library Match No Reference Std
Standard Regq. ) )

Required Possible Needed (QNMR)
Cost/Run Low Moderate High

Analytical Workflow Diagram

The following diagram illustrates the logical flow for validating a Rhodinyl Propionate batch.
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Figure 1: Integrated Analytical Workflow for Rhodinyl Propionate Validation.

Conclusion & Recommendations

For routine quality control, GC-FID is sufficient provided the retention times are validated
against a known standard. However, during method development or supply chain qualification,
cross-validation with NMR is mandatory.
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Critical Recommendation: If the GC-FID purity is

but the olfactory profile is "off," perform

H-NMR. This often reveals isomeric drift (e.g., excess

-isomer) that GC columns may fail to resolve without specialized chiral phases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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